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Cat. No.: B12102565 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Solasodine, a steroidal alkaloid found in various species of the Solanum plant family

(nightshades), is a critical starting material for the semi-synthesis of a wide range of steroidal

drugs.[1][2] Its structural similarity to diosgenin makes it a valuable and alternative precursor for

the pharmaceutical industry. This document provides detailed application notes and protocols

for the extraction of solasodine, its conversion to the key intermediate 16-dehydropregnenolone

acetate (16-DPA), and the subsequent synthesis of commercially important steroids, including

corticosteroids, progestogens, and androgens.[3][4][5]

Extraction and Purification of Solasodine from
Solanum Species
Solasodine is typically present in plants as glycoalkaloids, such as solasonine and

solamargine, which require hydrolysis to yield the aglycone solasodine.[6] Various methods

have been developed for its extraction and purification from plant materials.

Quantitative Data: Solasodine Extraction Yields

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12102565?utm_src=pdf-interest
https://www.researchgate.net/figure/Comparison-of-16-DPA-synthesis-from-solasodine-between-the-conventional-and-PTC-methods_tbl2_265938466
https://en.wikipedia.org/wiki/16-Dehydropregnenolone_acetate
https://www.arkat-usa.org/get-file/19135/
https://www.semanticscholar.org/paper/A-Simple-Efficient-Process-for-the-Synthesis-of-A-Chowdhury-Borah/0290a4d18da44f9eb3549aa9a48073cdfcc439c4
https://www.researchgate.net/publication/284546207_A_Facile_Green_Synthesis_of_16-Dehydropregnenolone_Acetate_16-DPA_From_Diosgenin
https://www.phytopharmajournal.com/Vol6_Issue4_09.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12102565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plant Species Plant Part
Extraction
Method

Yield (% of Dry
Weight)

Reference

Solanum

laciniatum
Fruits

2-Propanol

extraction

followed by acid

hydrolysis

0.34 ± 0.04 [7][8]

Solanum

laciniatum
Leaves

2-Propanol

extraction

followed by acid

hydrolysis

0.44 ± 0.16 [7][8]

Solanum

asperum
Unripe Fruits

Hydrolysis of

crude

glycoalkaloid

fraction

0.24

Solanum

paludosum
Unripe Fruits

Hydrolysis of

crude

glycoalkaloid

fraction

0.67

Solanum

sisymbriifolium
Fruits

Methanolic

extraction

0.0494 (494

mg/g)
[9]

Solanum

incanum
Fruits

Methanolic

extraction

0.0341 (341

mg/g)
[9]

Solanum nigrum Fruits
Methanolic

extraction

0.0472 (472

mg/g)
[9]

Solanum

surattense
Fruits

Methanolic

extraction

0.0446 (446

mg/g)
[9]

Solanum torvum Fruits
Methanolic

extraction

0.0396 (396

mg/g)
[9]

Solanum

verbascifolium
Fruits

Methanolic

extraction

0.0416 (416

mg/g)
[9]
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Solanum

vellosum
Fruits

Methanolic

extraction

0.0465 (465

mg/g)
[9]

Solanum

pubescens

Leaf (Hydro-

alcohol extract)

Soxhlet

extraction
1.857 [10]

Solanum

pubescens

Leaf (Methanol

extract)

Soxhlet

extraction
1.447 [10]

Experimental Protocol: Extraction and Hydrolysis of
Solasodine
This protocol is adapted from a method developed for Solanum laciniatum and can be

optimized for other species.[7][8]

Materials:

Dried and powdered plant material (leaves or fruits)

2-Propanol (70% v/v)

1 N Hydrochloric acid (HCl) in 2-propanol

Sodium hydroxide (NaOH) solution (20% w/v)

Methanol

Round-bottom flask with reflux condenser

Filtration apparatus (vacuum pump, Büchner funnel, filter paper)

Rotary evaporator

Procedure:

Extraction of Crude Glycosides:
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Extract the dried leaf powder (e.g., 500 g) with 70% 2-propanol (1.5 L) at 70°C in an

Erlenmeyer flask. Repeat the extraction 4-5 times.[8]

Pool the filtrates and evaporate the solvent under vacuum using a rotary evaporator to

obtain the crude glycosides.[8]

Acid Hydrolysis:

To the crude glycosides, add a solution of 1 N HCl in 2-propanol. The optimal ratio of

crude glycosides to 2-propanol and 37.6% HCl is 16.4:76:7.6 by weight.[11]

Reflux the mixture for 3 hours.[11]

Filter the reaction mixture under vacuum to collect the precipitate.[11]

Purification of Solasodine:

Dissolve the collected precipitate in 2-propanol and a 20% w/v NaOH solution.[11]

Add a large volume of water to the solution to precipitate the crystalline solasodine.[11]

Wash the precipitate with deionized water until neutral, filter, and dry at 60°C.[11]

Further purification can be achieved by recrystallization from methanol.

Experimental Workflow: Solasodine Extraction and
Purification

Dried Solanum Plant Material Extraction with 70% 2-Propanol at 70°C Filtration Solvent EvaporationFiltrate Crude Glycosides Acid Hydrolysis (1N HCl in 2-Propanol, Reflux) Filtration Dissolution in 2-Propanol and NaOHPrecipitate Precipitation with Water Washing and Drying Recrystallization from Methanol Pure Solasodine

Solasodine Acetylation & IsomerizationPyridine, Acetic Anhydride Pseudosolasodine Diacetate Oxidation & HydrolysisPhase-Transfer Catalyst, Oxidizing Agent 16-DPA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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